Cas no 1343327-57-0 (2-(2-bromoethyl)-1-ethyl-1H-imidazole)

• Product Name: 2-(2-bromoethyl)-1-ethyl-1H-imidazole
• CAS No: 1343327-57-0
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• CID: 6134863
• PubChem ID: 63968151
• Update Time: 2025-06-07

2-(2-bromoethyl)-1-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-1-ethyl-1H-imidazole
• 1H-Imidazole, 2-(2-bromoethyl)-1-ethyl-
• EN300-2006388
• 1343327-57-0
• AKOS013283962

• Inchi： 1S/C7H11BrN2/c1-2-10-6-5-9-7(10)3-4-8/h5-6H,2-4H2,1H3
• InChI Key： PWHJEFHNSGUWPJ-UHFFFAOYSA-N
• SMILES： C1(CCBr)N(CC)C=CN=1

Computed Properties

• Exact Mass: 202.01056g/mol
• Monoisotopic Mass: 202.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 290.9±23.0 °C(Predicted)
• pka: 7.16±0.31(Predicted)

Additional information on 2-(2-bromoethyl)-1-ethyl-1H-imidazole

Professional Introduction to Compound with CAS No. 1343327-57-0 and Product Name: 2-(2-bromoethyl)-1-ethyl-1H-imidazole

2-(2-bromoethyl)-1-ethyl-1H-imidazole (CAS No. 1343327-57-0) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the imidazole family, which is well-known for its diverse biological activities and applications in medicinal chemistry. The presence of both bromo and ethyl substituents on the imidazole ring endows it with unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The imidazole core of this compound is a key structural motif that is frequently encountered in bioactive molecules. Imidazoles are characterized by their five-membered ring structure containing two nitrogen atoms. This arrangement imparts a certain level of rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The bromoethyl group at the 2-position and the ethyl group at the 1-position further modify the electronic and steric properties of the molecule, influencing its reactivity and potential biological interactions.

In recent years, there has been a surge in research focused on developing new scaffolds for drug discovery, with imidazole derivatives being among the most studied classes of compounds. The brominated imidazoles, in particular, have been extensively explored due to their ability to participate in various chemical transformations, such as cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The compound CAS No. 1343327-57-0, with its specific substitution pattern, offers a promising platform for further functionalization and derivatization.

One of the most compelling aspects of 2-(2-bromoethyl)-1-ethyl-1H-imidazole is its potential as a building block for the synthesis of more complex pharmacophores. The bromo substituent serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl, vinyl, or amino groups at specific positions on the imidazole ring, thereby expanding the chemical space available for drug design.

Moreover, the ethyl group at the 1-position can be further modified through various chemical pathways, including nucleophilic substitution or elimination reactions. This flexibility makes CAS No. 1343327-57-0 a versatile intermediate that can be tailored to meet specific requirements for drug development. For instance, it can be used to create derivatives with enhanced solubility or improved bioavailability by incorporating polar functional groups or hydrophobic side chains.

Recent studies have highlighted the importance of imidazole derivatives in addressing various therapeutic challenges. For example, imidazole-based compounds have shown promise in inhibiting enzymes involved in cancer progression, such as tyrosine kinases and proteases. The structural features of 2-(2-bromoethyl)-1-ethyl-1H-imidazole, including its bromo and ethyl substituents, may contribute to its ability to interact with biological targets in a meaningful way. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs of this compound that exhibit enhanced potency and selectivity.

The synthesis of CAS No. 1343327-57-0 itself is an intriguing challenge that requires careful optimization to ensure high yield and purity. Common synthetic routes involve condensation reactions between appropriate precursors followed by functional group transformations to introduce the bromoethyl and ethyl groups at desired positions on the imidazole ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications in drug discovery programs.

In conclusion, 2-(2-bromoethyl)-1-ethyl-1H-imidazole (CAS No. 1343327-57-0) represents a significant asset in pharmaceutical research due to its unique structural features and potential as a scaffold for developing novel therapeutics. Its ability to undergo diverse chemical transformations makes it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new biological activities and synthetic strategies, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.